(-)-Isomenthone (-)-Isomenthone (+)-Isomenthone, also known as D-menthone, belongs to the class of organic compounds known as menthane monoterpenoids. These are monoterpenoids with a structure based on the o-, m-, or p-menthane backbone. P-menthane consists of the cyclohexane ring with a methyl group and a (2-methyl)-propyl group at the 1 and 4 ring position, respectively. The o- and m- menthanes are much rarer, and presumably arise by alkyl migration of p-menthanes (+)-Isomenthone is considered to be a practically insoluble (in water) and relatively neutral molecule. Within the cell, (+)-isomenthone is primarily located in the membrane (predicted from logP) and cytoplasm (+)-Isomenthone is a minty tasting compound that can be found in cornmint, herbs and spices, and spearmint. This makes (+)-isomenthone a potential biomarker for the consumption of these food products.
(-)-isomenthone is an isomenthone. It is an enantiomer of a (+)-isomenthone.
Brand Name: Vulcanchem
CAS No.: 18309-28-9
VCID: VC0049636
InChI: InChI=1S/C10H18O/c1-7(2)9-5-4-8(3)6-10(9)11/h7-9H,4-6H2,1-3H3/t8-,9-/m0/s1
SMILES: CC1CCC(C(=O)C1)C(C)C
Molecular Formula: C10H18O
Molecular Weight: 154.25 g/mol

(-)-Isomenthone

CAS No.: 18309-28-9

Reference Standards

VCID: VC0049636

Molecular Formula: C10H18O

Molecular Weight: 154.25 g/mol

(-)-Isomenthone - 18309-28-9

CAS No. 18309-28-9
Product Name (-)-Isomenthone
Molecular Formula C10H18O
Molecular Weight 154.25 g/mol
IUPAC Name (2S,5S)-5-methyl-2-propan-2-ylcyclohexan-1-one
Standard InChI InChI=1S/C10H18O/c1-7(2)9-5-4-8(3)6-10(9)11/h7-9H,4-6H2,1-3H3/t8-,9-/m0/s1
Standard InChIKey NFLGAXVYCFJBMK-IUCAKERBSA-N
Isomeric SMILES C[C@H]1CC[C@H](C(=O)C1)C(C)C
SMILES CC1CCC(C(=O)C1)C(C)C
Canonical SMILES CC1CCC(C(=O)C1)C(C)C
Density d194 0.9
0.895-0.925
Physical Description colourless slightly oily liquid with a peppermint odou
Description (+)-Isomenthone, also known as D-menthone, belongs to the class of organic compounds known as menthane monoterpenoids. These are monoterpenoids with a structure based on the o-, m-, or p-menthane backbone. P-menthane consists of the cyclohexane ring with a methyl group and a (2-methyl)-propyl group at the 1 and 4 ring position, respectively. The o- and m- menthanes are much rarer, and presumably arise by alkyl migration of p-menthanes (+)-Isomenthone is considered to be a practically insoluble (in water) and relatively neutral molecule. Within the cell, (+)-isomenthone is primarily located in the membrane (predicted from logP) and cytoplasm (+)-Isomenthone is a minty tasting compound that can be found in cornmint, herbs and spices, and spearmint. This makes (+)-isomenthone a potential biomarker for the consumption of these food products.
(-)-isomenthone is an isomenthone. It is an enantiomer of a (+)-isomenthone.
Synonyms (-)-Isomenthone; (1S,4S)-Isomenthone; l-Isomenthone; (1S,4S)-(-)-p-Menthan-3-one; (2S-cis)-5-Methyl-2-(1-methylethyl)-cyclohexanone
PubChem Compound 6432469
Last Modified Nov 11 2021
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